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Compound of Interest

Compound Name: Dipropylzinc

Cat. No.: B8673928

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, safety
data, and handling procedures for dipropylzinc. The following sections detail its physical and
chemical characteristics, toxicological profile, safe handling and disposal protocols, and a
representative experimental procedure for its use in organic synthesis.

Chemical and Physical Properties

Dipropylzinc, identified by the CAS number 628-91-1, is an organozinc compound with the
chemical formula CeH14Zn.[1] It is a highly reactive substance, and a thorough understanding
of its properties is crucial for its safe handling and effective use in research and development.
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Property Value Reference
CAS Number 628-91-1 [1]
Molecular Formula CeH14Zn [2]
Molecular Weight 151.6 g/mol [2]
Appearance Colorless liquid

Boiling Point 148 °C [3]

Melting Point -63 °C

Density 1.080 g/cm3 [3]

Flash Point 7 °C (45 °F) - closed cup

Safety and Hazard Information

Dipropylzinc is a hazardous chemical that requires strict safety precautions. It is highly
flammable, pyrophoric (ignites spontaneously in air), and reacts violently with water. It can
cause severe skin burns and eye damage. The following table summarizes its hazard
classifications.
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable liquids Category 2
and vapor

H250: Catches fire

Pyrophoric liquids Category 1 ) )
spontaneously if exposed to air

) H260: In contact with water
Substances and mixtures
o ) releases flammable gases
which in contact with water Category 1 ] o
] which may ignite
emit flammable gases
spontaneously

H314: Causes severe skin

Skin corrosion/irritation Category 1A

burns and eye damage
Serious eye damage/eye H318: Causes serious eye
o Category 1
irritation damage

Data compiled from multiple safety data sheets.

Personal Protective Equipment (PPE)

When handling dipropylzinc, it is mandatory to use the following personal protective
equipment:

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

« Skin Protection: Use flame-retardant and chemical-resistant gloves (e.g., butyl rubber), a lab
coat, and closed-toe shoes.

» Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for
organic vapors is necessary, especially when working outside of a fume hood or in case of a
spill.

First Aid Measures

In case of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If breathing has stopped,
Inhalation ) . o ) )
give artificial respiration. Seek immediate

medical attention.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

General first aid guidance compiled from various safety data sheets.

Toxicological Data

Specific LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) values for dipropylzinc
are not readily available in the published literature. However, due to its corrosive and reactive
nature, it is considered to be highly toxic upon ingestion, inhalation, or skin contact. Organozinc
compounds, in general, can cause significant tissue damage. All handling should be performed
with the assumption that the substance has a high degree of acute toxicity.

Experimental Protocols

Dipropylzinc is a versatile reagent in organic synthesis, commonly used for the alkylation of
carbonyl compounds. The following is a detailed protocol for the nucleophilic addition of
dipropylzinc to an aldehyde, such as benzaldehyde. All procedures must be carried out under
an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and glassware.
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Nucleophilic Addition of Dipropylzinc to Benzaldehyde

Materials:

Dipropylzinc (solution in an appropriate solvent, e.g., heptane or toluene)
Benzaldehyde

Anhydrous toluene

Saturated aqueous ammonium chloride (NH4Cl) solution

Anhydrous magnesium sulfate (MgSQOa)

Standard laboratory glassware (Schlenk flask, syringes, dropping funnel, etc.)

Procedure:

Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic
stir bar, a thermometer, a dropping funnel, and a nitrogen inlet.

Initial Cooling: Cool the flask to 0 °C using an ice-water bath.

Addition of Aldehyde: Under a positive pressure of nitrogen, add a solution of benzaldehyde
in anhydrous toluene to the flask via the dropping funnel.

Addition of Dipropylzinc: Slowly add the dipropylzinc solution to the stirred solution of
benzaldehyde via syringe or dropping funnel over a period of 30 minutes, maintaining the
temperature at O °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for an additional 2-4 hours, or until the reaction is complete (monitored
by TLC or GC-MS).

Quenching: Cool the reaction mixture back to 0 °C and slowly quench the reaction by the
dropwise addition of a saturated aqueous solution of ammonium chloride.
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o Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it
sequentially with water and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the crude product by column chromatography on silica gel to obtain the
desired secondary alcohol.

Diagrams
Logical Relationship of Safety Precautions
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Emergency Response

First Aid |—>| Seek Medical Atiention
Evacuate & Ventilate |—>| Contact EHS

Preparation Handling Cleanup & Disposal

Risk Assessment Gather PPE Inert Atmosphere Setup Chemical Transfer (Syringe/Cannula) Reaction Monitoring Quenching Waste Segregation Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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